2-Chloro-6-[methyl(propyl)amino]pyridine-4-carbonitrile

• Molecular Formula: C10H12ClN3
• Molecular Weight: 209.67 g/mol
• SMILES: CCCN(C)C1=NC(=CC(=C1)C#N)Cl
• InChI: InChI=1S/C10H12ClN3/c1-3-4-14(2)10-6-8(7-12)5-9(11)13-10/h5-6H,3-4H2,1-2H3
• InChIKey: BURLZYOMVCOVJV-UHFFFAOYSA-N

2-Chloro-6-[methyl(propyl)amino]pyridine-4-carbonitrile: Physicochemical Profile & Procurement

2-Chloro-6-[methyl(propyl)amino]pyridine-4-carbonitrile (CAS 1556814-66-4) is a heterocyclic building block of the 4-cyanopyridine class, bearing a chloro leaving group at C2 and an N-methyl-N-propylamino substituent at C6 . With molecular formula C10H12ClN3 and molecular weight 209.67 g/mol, it belongs to a series of 2-chloro-6-(dialkylamino)pyridine-4-carbonitriles that serve as synthetic intermediates in medicinal chemistry and agrochemical development . Commercially available at 95% purity, the compound features computed LogP of 2.45, topological polar surface area (TPSA) of 39.92 Ų, zero hydrogen bond donors, three hydrogen bond acceptors, and three rotatable bonds . These properties position it as a moderately lipophilic scaffold with favorable permeability characteristics for further derivatization.

Moderate Lipophilicity Supports passive permeability in cell-based assays

Zero H-Bond Donors Clean scaffold for target engagement studies

Balanced Flexibility Three rotatable bonds – intermediate conformational entropy

Chloro Leaving Group Reactive at C2 for SNAr diversification

2-Chloro-6-[methyl(propyl)amino]pyridine-4-carbonitrile: Non-Interchangeability with Analogs

The 2-chloro-6-(dialkylamino)pyridine-4-carbonitrile series exhibits substantial property variation driven by the dialkylamino substituent identity at C6. Even minor alterations—replacing N-methyl-N-propyl with N,N-dimethyl, N,N-diethyl, or N-methyl-N-isopropyl—yield measurable differences in molecular weight, calculated lipophilicity (LogP), hydrogen bonding capacity, and rotatable bond count that directly affect reactivity in nucleophilic aromatic substitution (SNAr), solubility, and downstream coupling efficiency . These differences are not cosmetic; they can alter reaction kinetics at the C2 chloro position, change chromatographic retention times during purification, and influence the drug-likeness parameters of final elaborated products . Generic substitution without verifying the specific dialkylamino pattern introduces uncontrolled variables into synthetic routes and SAR programs, particularly when the n-propyl chain's linear geometry and conformational flexibility are critical design elements .

Dialkylamino Pattern Drives Property Shift

Replacing N-methyl-N-propyl with dimethyl, diethyl, or isopropyl alters LogP, molecular weight, and rotatable bonds, which may shift reaction kinetics and purification behavior.

Linear vs Branched Geometry Affects Reactivity

The n-propyl chain offers lower steric hindrance at C2 compared to isopropyl; substitution may reduce SNAr rates with bulky nucleophiles.

HBD Presence Changes Assay Profile

The methylamino analog (HBD = 1) may introduce hydrogen-bond-mediated aggregation; the target compound’s zero HBD reduces this risk.

2-Chloro-6-[methyl(propyl)amino]pyridine-4-carbonitrile: Differentiation Evidence vs. Analogs

Higher Molecular Weight Than Dimethyl Analog

The target compound has a molecular weight of 209.67 g/mol, which is 28.05 g/mol (15.4%) higher than the N,N-dimethyl analog (2-chloro-6-(dimethylamino)pyridine-4-carbonitrile, CAS 1122091-80-8, MW 181.62) . This difference arises from the replacement of one methyl group with an n-propyl chain (C3H7 vs CH3, Δ = C2H4 = 28 Da). The higher MW of the target compound directly affects gravimetric calculations for reaction stoichiometry, stock solution preparation, and molar equivalency in multi-step syntheses where precise mass balance is critical .

Molecular Weight

Head-to-head

209.67 g/mol
+28.05 g/mol (15.4%) vs dimethyl analog

Mass difference may shift stoichiometry calculations

Requires adjusting reagent masses in parallel synthesis

Evidence Dimension	Molecular weight (g/mol)
Target Compound Data	209.67 g/mol (C10H12ClN3)
Comparator Or Baseline	2-Chloro-6-(dimethylamino)pyridine-4-carbonitrile: 181.62 g/mol (C8H8ClN3); 2-Chloro-6-(methylamino)pyridine-4-carbonitrile: 167.59 g/mol (C7H6ClN3)
Quantified Difference	+28.05 g/mol vs dimethyl analog (+15.4%); +42.08 g/mol vs methylamino analog (+25.1%)
Conditions	Vendor-specified molecular weights from technical datasheets; confirmed by molecular formula

Why This Matters

A 15–25% molecular weight difference alters reagent mass requirements in parallel synthesis and can shift final compound properties (e.g., MW-dependent parameters) in drug discovery programs.

LogP Advantage from n-Propyl Substituent

The target compound has a calculated LogP of 2.45 (ALogP or consensus model) as reported in vendor datasheets . While experimentally measured LogP values are not publicly available for this specific series, the n-propyl substituent (three-carbon linear alkyl) is well-established in medicinal chemistry to contribute approximately +1.5 log units to lipophilicity compared to a methyl group, based on π substituent constants (π(propyl) ≈ 1.55 vs π(methyl) ≈ 0.56; Hansch-Fujita hydrophobic parameters) [1]. This class-level inference predicts that the target compound is substantially more lipophilic than the N,N-dimethyl analog (estimated LogP ~1.0–1.5) and the N-methylamino analog (estimated LogP ~1.0–1.3, also containing one H-bond donor), while being comparable to or slightly higher than the N,N-diethyl analog (same MW, estimated LogP ~2.0–2.3) .

Calculated LogP

Class-level inference

LogP 2.45 (calc.)
Δ ~+1.0–1.5 vs dimethyl analog

Estimated lipophilicity difference may support permeability screening

No measured comparator LogP; π-constant based estimate

Evidence Dimension	Calculated octanol-water partition coefficient (LogP)
Target Compound Data	LogP = 2.45 (computed, vendor-reported)
Comparator Or Baseline	Dimethyl analog: estimated LogP ~1.0–1.5 (by π-constant subtraction, no measured value); Diethyl analog: estimated LogP ~2.0–2.3 (class-level inference); Methylamino analog: estimated LogP ~1.0–1.3 plus HBD penalty; Isopropyl analog: estimated LogP ~2.2–2.4 (branched vs linear)
Quantified Difference	Estimated ΔLogP ≈ +1.0–1.5 vs dimethyl analog; ΔLogP ≈ +0.2–0.5 vs diethyl analog (directionally higher for linear n-propyl)
Conditions	Computed LogP values from vendor datasheets (target only); comparator estimates derived from Hansch-Fujita π hydrophobic substituent constants (class-level inference; no measured LogP data available for comparators)

Why This Matters

Higher calculated lipophilicity predicts improved passive membrane permeability, which is relevant when this scaffold is used as a core for designing cell-permeable probe molecules or drug candidates.

• [1] Hansch C, Leo A, Hoekman D. Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. ACS Professional Reference Book. American Chemical Society; 1995. π substituent constants for alkyl groups. View Source

Zero HBD Compared to Secondary Amine Analog

The target compound has zero hydrogen bond donors (HBD = 0), as confirmed by vendor-computed properties . This distinguishes it from the 2-chloro-6-(methylamino)pyridine-4-carbonitrile analog (CAS 1548044-35-4, MW 167.59), which bears a secondary amine (N–H) and thus contributes one HBD . The absence of an HBD in the target compound: (a) eliminates a potential site for metabolic glucuronidation or N-oxidation; (b) removes a hydrogen-bond-mediated aggregation pathway that can cause false positives in biochemical assays; and (c) ensures full compliance with Lipinski's Rule of Five (HBD ≤ 5, already satisfied by both, but lower HBD count correlates with improved CNS permeability) [1]. Among the dialkylamino comparators (dimethyl, diethyl, isopropyl), all share HBD = 0, so this differentiation applies specifically against the mono-alkylamino member of the series.

H-Bond Donors

Head-to-head

HBD = 0
vs HBD = 1 (methylamino analog)

Absence of HBD may reduce assay interference

No difference vs other dialkylamino analogs

Evidence Dimension	Hydrogen bond donor count
Target Compound Data	HBD = 0
Comparator Or Baseline	2-Chloro-6-(methylamino)pyridine-4-carbonitrile: HBD = 1 (secondary amine N–H); 2-Chloro-6-(dimethylamino)pyridine-4-carbonitrile: HBD = 0; 2-Chloro-6-(diethylamino)pyridine-4-carbonitrile: HBD = 0
Quantified Difference	ΔHBD = −1 vs. methylamino analog; no difference vs. other dialkylamino analogs
Conditions	Vendor-computed hydrogen bond donor count based on molecular structure (H donors = 0 per Leyan datasheet)

Why This Matters

For procurement decisions where the scaffold will be further elaborated into biologically evaluated compounds, the absence of an HBD eliminates a source of confounding in target engagement assays and simplifies interpretability of SAR.

• [1] Lipinski CA, Lombardo F, Dominy BW, Feeney PJ. Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Adv Drug Deliv Rev. 2001;46(1-3):3-26. doi:10.1016/S0169-409X(00)00129-0 View Source

Intermediate Rotatable Bond Flexibility

The target compound possesses 3 rotatable bonds, as computed from its SMILES structure . This is intermediate within the series: the N,N-dimethyl analog has 2 rotatable bonds , the N,N-diethyl analog has 4 rotatable bonds , the N-methylamino analog has 1 rotatable bond , and the N-methyl-N-isopropyl analog also has 3 rotatable bonds . The n-propyl chain contributes one additional rotatable bond (the Cα–Cβ bond of the propyl group) compared to the dimethyl analog, while being one fewer than the diethyl analog (which has two ethyl C–C bonds). Higher rotatable bond count generally correlates with increased conformational entropy penalty upon binding (estimated ~0.5–1.5 kcal/mol per frozen bond), which can reduce binding affinity unless compensated by productive hydrophobic contacts [1].

Rotatable Bonds

Head-to-head

3 rotatable bonds
Series range: 1–4

Intermediate flexibility may affect binding entropy

Balance between adaptability and entropic penalty

Evidence Dimension	Number of rotatable bonds
Target Compound Data	3 rotatable bonds
Comparator Or Baseline	Dimethyl analog: 2; Diethyl analog: 4; Methylamino analog: 1; Isopropyl analog: 3
Quantified Difference	+1 vs dimethyl; −1 vs diethyl; +2 vs methylamino; 0 vs isopropyl analog
Conditions	Rotatable bond count determined from SMILES structures (vendor-reported); defined as any single non-ring bond connecting heavy atoms, excluding terminal groups

Why This Matters

For structure-based drug design, the intermediate flexibility of the n-propyl chain offers a balance between conformational adaptability (enabling induced-fit binding) and entropic penalty upon target engagement—a parameter that can be tuned by choosing among dialkylamino variants.

• [1] Bissantz C, Kuhn B, Stahl M. A medicinal chemist's guide to molecular interactions. J Med Chem. 2010;53(14):5061-5084. doi:10.1021/jm100112j. Section on conformational entropy penalty upon ligand binding. View Source

Linear n-Propyl Steric Advantage Over Isopropyl

The target compound and 2-chloro-6-[methyl(propan-2-yl)amino]pyridine-4-carbonitrile (CAS 1555520-56-3) are constitutional isomers sharing identical molecular formula (C10H12ClN3, MW 209.67) . The critical difference is the geometry of the propyl group: linear n-propyl (–CH2CH2CH3) in the target versus branched isopropyl (–CH(CH3)2) in the comparator. The isopropyl group introduces greater steric bulk proximal to the amino nitrogen (Taft steric parameter Es for isopropyl ≈ −0.47 vs n-propyl ≈ −0.36), which can retard nucleophilic attack at the C2 chloro position by sterically shielding the pyridine ring [1]. Additionally, the linear n-propyl chain provides a distinct electron-donating inductive effect (+I) profile compared to the branched isopropyl group, which may subtly modulate the electron density at C2 and influence SNAr reaction rates [1]. No published kinetic data are available quantifying this difference for these specific compounds.

Steric Bulk (Es)

Class-level inference

n-Propyl Es ≈ −0.36
vs isopropyl Es ≈ −0.47

Linear geometry may offer less steric hindrance at C2

Predicts faster SNAr with bulky nucleophiles – requires validation

Evidence Dimension	Steric bulk (Taft Es parameter) and alkyl chain geometry
Target Compound Data	n-Propyl substituent: linear –CH2CH2CH3; Taft Es ≈ −0.36 (literature value for n-propyl group)
Comparator Or Baseline	Isopropyl analog (CAS 1555520-56-3): branched –CH(CH3)2; Taft Es ≈ −0.47 (literature value for isopropyl group); Diethyl analog: two ethyl groups, Es values ≈ −0.07 each (less steric hindrance per substituent but dual substitution)
Quantified Difference	ΔEs ≈ +0.11 (less sterically demanding for n-propyl vs isopropyl); distinct geometric topology (linear vs branched carbon skeleton)
Conditions	Taft steric substituent constants (Es) from literature; applied as class-level inference to predict relative SNAr reactivity at C2 position

Why This Matters

When both the target and isopropyl analog are available at identical molecular weight and purity, the linear n-propyl chain may offer superior reactivity at the C2 chloro leaving group due to reduced proximal steric shielding, making it the preferred choice for SNAr-based diversification.

• [1] Hansch C, Leo A, Taft RW. A survey of Hammett substituent constants and resonance and field parameters. Chem Rev. 1991;91(2):165-195. doi:10.1021/cr00002a004. Taft steric parameters (Es) for alkyl substituents. View Source

Limited Public Bioactivity Data Available

A comprehensive search of public databases (PubMed, BindingDB, ChEMBL, Google Patents, PubChem) as of the analysis date did not identify any peer-reviewed primary research articles, patents, or authoritative database entries containing quantitative biological activity data (IC50, Ki, EC50, etc.) for 2-chloro-6-[methyl(propyl)amino]pyridine-4-carbonitrile or its closest analogs as standalone bioactive entities [1][2][3]. The compound appears to function primarily as a synthetic intermediate or building block, and its differentiation from analogs rests on physicochemical properties rather than demonstrated target engagement or pharmacological profiles. Users requiring evidence of differential biological activity for procurement decisions must either commission custom head-to-head profiling or rely on the physicochemical property comparisons presented in Evidence Items 1–5 as proxies for predicted behavior in biological systems. This evidentiary gap is explicitly documented to prevent overinterpretation of the available data.

Bioactivity Data

Data gap

No public bioactivity data

Procurement based on physicochemical differentiation

Users should verify biological profile independently

Evidence Dimension	Availability of published biological activity data (IC50/Ki/EC50)
Target Compound Data	No publicly available biological activity data identified
Comparator Or Baseline	No publicly available biological activity data identified for dimethyl, diethyl, methylamino, or isopropyl analogs
Quantified Difference	N/A – data absent for entire series
Conditions	Searches performed across PubMed, BindingDB, ChEMBL, PubChem, and Google Patents using compound names, CAS numbers, SMILES strings, and substructure queries

Why This Matters

Procurement decisions for this compound must currently be based on physicochemical differentiation and synthetic utility rather than demonstrated biological superiority. This transparency allows users to accurately assess the risk of substituting analogs in biological SAR programs.

• [1] BindingDB. Search results for CHEMBL3984626, CHEMBL3915667, and related ChEMBL identifiers associated with 2-chloro-6-(dialkylamino)pyridine-4-carbonitrile scaffolds. No matching bioactivity data for the specific target compound identified. Available at: https://bindingdb.org/ View Source
• [2] PubChem. Search for CAS 1556814-66-4. No compound record or bioactivity data found. Available at: https://pubchem.ncbi.nlm.nih.gov/ View Source
• [3] ChEMBL. Search for 2-Chloro-6-[methyl(propyl)amino]pyridine-4-carbonitrile and substructure analogs. No bioactivity data identified for the target compound. Available at: https://www.ebi.ac.uk/chembl/ View Source

2-Chloro-6-[methyl(propyl)amino]pyridine-4-carbonitrile: Procurement & Application Scenarios

Lead Optimization: Balanced Lipophilicity & Flexibility

When a drug discovery program requires a 4-cyanopyridine scaffold with specific lipophilicity (calculated LogP ~2.45) and intermediate rotatable bond count (3), the target compound is the appropriate choice over the dimethyl analog (lower LogP, fewer rotatable bonds) or the diethyl analog (likely comparable LogP but more rotatable bonds, increasing entropic penalty upon target binding) . The n-propyl chain's linear geometry provides a defined hydrophobic vector that can be exploited in structure-based design, occupying a narrow hydrophobic pocket that a branched isopropyl group may not access .

SNAr Diversification with Steric Accessibility at C2

The target compound's n-propyl group exerts less proximal steric hindrance (Taft Es ≈ −0.36) compared to the isopropyl analog (Es ≈ −0.47) . This predicts faster nucleophilic aromatic substitution kinetics at the C2 chloro position when using bulky nucleophiles. For synthetic route development involving large amines, heterocycles, or organometallic coupling partners, the target compound may offer superior conversion rates and yields compared to the sterically more encumbered isopropyl analog .

Probe Design Without Hydrogen Bond Donors

The target compound's HBD count of zero ensures that the scaffold does not introduce an additional hydrogen bond donor into probe molecules, unlike the methylamino analog (HBD = 1) . This is critical for minimizing promiscuous binding in cellular target engagement assays and for maintaining favorable permeability in cell-based screening .

Crop Protection Intermediate with Linear n-Propyl Geometry

The combination of a chloro leaving group at C2 and a dialkylamino substituent at C6 with a linear n-propyl chain makes this compound a suitable intermediate for preparing agrochemical candidates where the linear alkyl chain mimics natural substrate features or provides optimal physicochemical properties for foliar uptake and translocation . The availability of this specific substitution pattern at 95% purity from commercial suppliers enables rapid SAR exploration without custom synthesis .

Application

Selection Property

Validation Focus

Lead Optimization Building Block

Moderate lipophilicity and balanced flexibility

Passive permeability and binding entropy context

SNAr Diversification

Linear n-propyl group with low steric hindrance at C2

Reactivity with bulky nucleophiles – kinetic validation

Cellular Probe Design

Zero H-bond donor scaffold

Minimize promiscuous binding in target engagement assays

Agrochemical Intermediate

Linear n-propyl chain, research-grade purity

Foliar uptake and translocation property screening